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These application notes provide a comprehensive overview and detailed protocols for the use
of fumagillin in the treatment of Nosema apis and Nosema ceranae in honey bee (Apis
mellifera) colonies. The information is compiled from peer-reviewed scientific literature and
established beekeeping practices.

Introduction

Nosema disease, caused by the microsporidian parasites Nosema apis and Nosema ceranae,
IS a significant threat to honey bee health, impacting colony productivity and survival.[1][2]
Fumagillin, an antibiotic derived from the fungus Aspergillus fumigatus, is the only registered
treatment for Nosema in North America and has a long history of use.[3][4][5] It functions by
inhibiting the enzyme methionine aminopeptidase 2 (MetAP2), thereby suppressing the
replication of the parasite.[6] Fumagillin is effective against the vegetative stage of Nosema but
does not kill the spores.[3][6] This document outlines the protocols for its application and
methods for evaluating its efficacy.

Quantitative Data Summary

The following tables summarize the various dosages and treatment regimens for fumagillin
application as reported in scientific literature and product labels.

Table 1: Recommended Fumagillin Dosages for Nosema apis
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. Example No. of
Active . .
Treatment ) Preparation  Volume per Colonies
o Ingredient . Reference
Timing (Fumagilin-  Colony Treated per
per Colony
B®) 4549 Jar
454g in 50
Fall
o US gallons of
(Overwinterin 190 mg 1 US gallon 50 [4117]
] 2:1 sugar
g Colonies)
syrup
4549 in 100
US gallons of
190 mg 2 US gallons 50 [7]
2:1 sugar
syrup
, 4549 in 100
Spring
US gallons of
(Package 95 mg 1 US gallon 100 41071
1:1 sugar
Bees)
syrup
454g in 50
US gallons of
95 mg 0.5US gallon 100 [7]
1:1 sugar
syrup

Table 2: Investigated and Suggested Fumagillin Dosages for Nosema ceranae
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Active L.
Treatment . Application o
L Ingredient per Key Findings Reference
Timing Method
Colony
Suggested
30 mg repeated ) method due to
) ) Medicated 1:1 )
Spring 4 times at 1- increased [7]
_ sugar syrup _
week intervals persistence of N.
ceranae.
Reduced spring
) ] spore counts by
Spring 100 mg Medicated syrup ) [1]
approximately
half in two trials.
Reduced
Nosema levels
Spring (following ] compared to fall
42 mg Medicated syrup [1]

200mg fall dose)

dose alone, but
infection still

detectable.

Fall

400 or 600 mg

Medicated syrup

Provided better
control of spring
Nosema levels
than the typical
200 mg dose.

[1]

Mild Infestation

102 mg (2 doses
of 51 mg, 1 week
apart)

Medicated syrup

Best result for
controlling N.
ceranae in
colonies with
mild disease

intensity.

(8]

Semi-severe

Infestation

102 mg (in2 or 3
doses) or 120

mg (in 4 doses)

Medicated syrup

Efficacy is more
affected by
disease intensity

than by dosage

(8]
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or application

method.

Experimental Protocols
Protocol for Preparation of Fumagillin-Medicated Sugar
Syrup

This protocol describes the preparation of a stock solution and working solutions of fumagillin in
sugar syrup for administration to honey bee colonies.

Materials:

Fumagilin-B® (or equivalent product containing fumagillin dicyclohexylamine)

Sucrose (granulated sugar)

Water (deionized or non-chlorinated)

Scale (accurate to 0.1 g)

Graduated cylinders or measuring containers

Clean, food-grade mixing vessel

Stirring rod or mechanical mixer
Procedure:
e Prepare Sugar Syrup:

o For a 2:1 syrup (fall feeding), dissolve 2 parts sucrose in 1 part water by weight (e.g., 2 kg
sugar in 1 L water). Stir until the sugar is completely dissolved. Do not heat the syrup, as
heat can degrade fumagillin.[7]

o For a 1:1 syrup (spring feeding), dissolve 1 part sucrose in 1 part water by weight (e.g., 1
kg sugar in 1 L water).
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o Calculate Fumagillin Requirement: Determine the total amount of Fumagilin-B® needed
based on the number of colonies to be treated and the desired dosage per colony (refer to
Tables 1 and 2).

o Prepare Medicated Syrup:

[e]

Accurately weigh the required amount of Fumagilin-B®.

o

In a separate container, create a premix by dissolving the weighed Fumagilin-B® in a
small amount of the prepared sugar syrup. Stir vigorously to ensure it is well-dispersed.

o

Add the premix to the main volume of sugar syrup.

[¢]

Agitate the final mixture thoroughly to ensure uniform distribution of the medication.[7]
 Stability and Storage:
o Prepare the medicated syrup no more than 24 hours before feeding.[7]

o Fumagillin is sensitive to light and heat.[4][9] Store the medicated syrup in a cool, dark
place. Studies have shown that fumagillin degrades in syrup, with the rate of degradation
increasing with temperature.[9]

Protocol for Application of Medicated Syrup to Colonies

Materials:

o Prepared fumagillin-medicated sugar syrup
 In-hive feeders (e.g., frame feeders, top feeders)
» Protective beekeeping gear

Procedure:

» Timing of Application:

o Fall Treatment: Apply after the final honey supers have been removed to prevent
contamination of honey for human consumption.[7] This treatment aims to reduce Nosema
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levels before winter.

o Spring Treatment: Apply to newly established packages or to overwintered colonies to
suppress the buildup of Nosema in the spring.[7] Do not feed medicated syrup within 4
weeks of adding honey supers.[7]

o Administration:

o

Open the hive wearing appropriate protective gear.

[¢]

Pour the calculated volume of medicated syrup into the in-hive feeder.

[¢]

Avoid barrel or open feeding, as heavily infected colonies may be poor foragers and
receive insufficient medication.[7]

[e]

Ensure each colony receives the full intended dose.

Protocol for Efficacy Assessment: Spore Counting

This protocol outlines the standard method for determining the intensity of Nosema infection in
a colony by counting spores in a composite sample of adult bees.

Materials:

Sample of 30-60 adult bees collected from the hive entrance or from under the inner
cover[10]

e 70% Ethanol for sample preservation (if not processed immediately)
e Mortar and pestle or stomacher bags

e Distilled water

o Hemocytometer (counting chamber)

e Microscope (400x magnification)

e Micropipette
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Procedure:

o Sample Collection: Collect a representative sample of older, foraging bees from the hive
entrance or bees from the top of the brood frames.

o Sample Preparation (Composite Sample):

[¢]

Place the abdomens of 30-60 bees into a mortar or a stomacher bag.

[¢]

Add 1 mL of distilled water for each bee abdomen (e.g., 30 mL for 30 bees).

[e]

Thoroughly crush and grind the abdomens to release the spores.

o

Filter the resulting suspension through cheesecloth to remove large debris.
e Spore Counting:
o Thoroughly mix the filtered suspension.

o Immediately load the hemocytometer with a small volume of the suspension using a
micropipette.

o Allow the spores to settle for a few minutes.

o Under the microscope at 400x magnification, count the number of Nosema spores in the
central grid of the hemocytometer.

o Repeat the count for a second chamber and average the results.
o Calculation of Spore Load:

o Use the following formula to calculate the number of spores per bee: Spores per bee =
(Average spore count per grid square) x (Volume of suspension in mL) x (Hemocytometer
conversion factor) / (Number of bees in the sample)

o The economic treatment threshold for N. apis has traditionally been 1 million spores per
bee.[3] However, this threshold may need to be re-evaluated for N. ceranae.[10]
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» Efficacy Evaluation:

o Collect pre-treatment and post-treatment samples (e.g., 2-3 weeks after the final
application) from both treated and untreated control colonies.[2]

o Compare the spore loads to determine the percentage reduction and the effectiveness of
the treatment.
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Caption: Workflow for the preparation of fumagillin-medicated sugar syrup.
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Caption: Workflow for assessing the efficacy of fumagillin treatment.
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Caption: Decision-making logic for fumagillin treatment of Nosema.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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